Cas no 860392-78-5 (PYRIDINE, COMPD. WITH 2,4-DIETHENYL-1,3,2,4-DIOXADIBORETANE (1:1))

PYRIDINE, COMPD. WITH 2,4-DIETHENYL-1,3,2,4-DIOXADIBORETANE (1:1) structure
860392-78-5 structure
Product Name:PYRIDINE, COMPD. WITH 2,4-DIETHENYL-1,3,2,4-DIOXADIBORETANE (1:1)
CAS No:860392-78-5
MF:C11H14B3NO3
MW:240.666762828827
CID:3517114
PubChem ID:2734806
Update Time:2025-04-21

PYRIDINE, COMPD. WITH 2,4-DIETHENYL-1,3,2,4-DIOXADIBORETANE (1:1) Chemical and Physical Properties

Names and Identifiers

    • PYRIDINE, COMPD. WITH 2,4-DIETHENYL-1,3,2,4-DIOXADIBORETANE (1:1)
    • 2,4,6-Trivinylcyclotriboroxane Pyridine
    • DTXSID30918801
    • 1310384-17-8
    • 1778640-23-5
    • AS-37557
    • trivinylboroxin pyridine
    • 1000410-93-4
    • 2,4,6-trivinyl-cyclotriboroxane, compound with pyridine
    • 860392-78-5
    • vinylboronic anhydride pyridine
    • 95010-17-6
    • 2,4,6-trivinyl-cyclotriboroxane pyridin
    • trivinylboroxine pyridine
    • MFCD03839940
    • 1335058-80-4
    • T2498
    • O'Shea's reagent
    • 2,4,6-trivinylboroxin pyridine
    • 442850-89-7
    • SCHEMBL289149
    • pyridine trivinylboroxin
    • pyridine; triethenyl-1,3,5,2,4,6-trioxatriborinane
    • pyridine triethenylboroxine
    • 629-260-9
    • 974-609-3
    • 943026-47-9
    • 2,4,6-trivinyl-1,3,5,2,4,6-trioxatriborinane compound with pyridine
    • SY235269
    • Pyridine--2,4,6-triethenyl-1,3,5,2,4,6-trioxatriborinane (1/1)
    • 2,4,6-triethenyl-1,3,5,2,4,6-trioxatriborinane compound with pyridine
    • 2,4,6-Trivinylcyclotriboroxane pyridine complex, Trivinyl-boroxin pyridine complex, Trivinylcyclotriboroxane pyridine complex
    • Triethenylboroxin pyridine
    • 1264236-27-2
    • 2,4,6-trivinyl-1,3,5,2,4,6-trioxatriborinane pyridine
    • AKOS004116512
    • pyridine;2,4,6-tris(ethenyl)-1,3,5,2,4,6-trioxatriborinane
    • EN300-317079
    • 672-662-4
    • 2,4,6-Trivinylcyclotriboroxane-pyridine
    • 2,4,6-trivinyl-1,3,5,2,4,6-trioxatriborinane compound with pyridine (1:1)
    • 2149634-75-1
    • Inchi: 1S/C6H9B3O3.C5H5N/c1-4-7-10-8(5-2)12-9(6-3)11-7;1-2-4-6-5-3-1/h4-6H,1-3H2;1-5H
    • InChI Key: YLHJACXHRQQNQR-UHFFFAOYSA-N
    • SMILES: O1B(C=C)OB(C=C)OB1C=C.N1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.1252838Da
  • Monoisotopic Mass: 241.1252838Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų
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